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Compound of Interest

Compound Name: 2,2,7-Trimethylnonane

Cat. No.: B15455436

Technical Guide: 2,2,7-Trimethylnonane

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 62184-17-2 (for 2,7,7-Trimethylnonane, often associated with isomers like 2,2,7-
trimethylnonane in databases). The specific CAS number for the 2,2,7-isomer is not
consistently reported across all databases, highlighting its relative obscurity.

Disclaimer: Extensive searches for detailed experimental data and specific applications of
2,2,7-trimethylnonane have yielded limited information. This guide summarizes the available
information and provides general principles applicable to branched alkanes of similar molecular
weight.

Physicochemical Properties

Quantitative experimental data for 2,2,7-trimethylnonane is not readily available in the public
domain. The following table includes computed properties and estimates based on the general
characteristics of branched alkanes. Branched alkanes generally exhibit lower boiling points
and melting points compared to their straight-chain isomers due to reduced surface area and
less efficient packing.[1][2][3][4] They are non-polar compounds, leading to low solubility in
water but good solubility in non-polar organic solvents.[1][3][5]
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Property Value Source
Molecular Formula Ci2Hz6 PubChem
Molecular Weight 170.34 g/mol PubChem

- ) Estimated lower than n- o
Boiling Point General Principle[1][2][3][4]
dodecane (216.3 °C)

Melting Point Not available
Density Estimated ~0.75 g/cm3 General Principle[1][5]
Water Solubility Very low General Principle[1][3]

LogP (Octanol-Water Partition )
o Not available
Coefficient)

Experimental Protocols

Specific experimental protocols for the synthesis and analysis of 2,2,7-trimethylnonane are
not detailed in the available literature. However, general methods for the synthesis and
characterization of highly branched alkanes are applicable.

Synthesis: The synthesis of highly branched alkanes can be challenging. General approaches
might include:

» Grignard Reactions: Coupling of appropriate Grignard reagents with alkyl halides.
e Wurtz Coupling: Reductive coupling of alkyl halides with sodium.

o |somerization of n-alkanes: Catalytic reforming of linear alkanes, though this often produces
a mixture of isomers.

Analytical Characterization: A standard workflow for the characterization of a synthesized or
isolated sample of 2,2,7-trimethylnonane would involve a combination of chromatographic
and spectroscopic techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the
compound and to obtain its mass spectrum. The fragmentation pattern in the mass spectrum
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would be characteristic of a highly branched alkane.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To elucidate the carbon-
hydrogen framework. The chemical shifts and coupling patterns in the *H NMR spectrum,
along with the number of unique signals in the 3C NMR spectrum, would confirm the 2,2,7-
trimethyl substitution pattern.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of C-H bonds and
the absence of other functional groups.

Biological Activity and Relevance to Drug
Development

There is no information available in the searched literature to suggest that 2,2,7-
trimethylnonane has any known biological activity or specific application in drug development.
Alkanes, in general, are considered to have low biological activity due to their chemical
inertness.

General Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a
chemical compound like 2,2,7-trimethylnonane.
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Caption: General workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15455436#2-2-7-trimethylnonane-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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